Cas no 1804946-41-5 (5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804946-41-5
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4854123
• Update Time: 2025-05-19

5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-7-6(8(10)11)3(1-5(14)15)4(12)2-13-7/h2,8H,1,12H2,(H,14,15)
• InChI Key： AWRYDMLDQMKQNY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid

5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804946-41-5)

The compound 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid, with CAS No. 1804946-41-5, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development and pest control. The molecule's structure is characterized by a pyridine ring substituted with an amino group at position 5, a chlorine atom at position 2, a difluoromethyl group at position 3, and an acetic acid moiety at position 4.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are molecules that share similar biological properties despite differences in their chemical structures. This property makes 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid a promising candidate for the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its potential as an antimicrobial agent, demonstrating significant activity against a range of bacterial and fungal pathogens.

In addition to its pharmaceutical applications, this compound has shown remarkable efficacy in agricultural settings. Its ability to inhibit key enzymes involved in plant defense mechanisms has led to its consideration as a potential herbicide. Recent experiments have demonstrated that it can effectively suppress the growth of invasive plant species without causing significant harm to crops, making it a valuable tool in sustainable agriculture.

The synthesis of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and continuous flow chemistry, to further optimize the process.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Studies have shown that it can interact with G-protein coupled receptors (GPCRs), which are critical mediators of cellular communication. This interaction has been linked to its potential anti-inflammatory and analgesic effects, opening new avenues for its use in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid also makes it an ideal scaffold for drug design. By modifying the substituents on the pyridine ring, researchers can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This flexibility has led to the development of several analogs with improved bioavailability and reduced toxicity.

In conclusion, 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804946-41-5) is a versatile compound with wide-ranging applications in medicine and agriculture. Its unique chemical structure, combined with its ability to modulate key biological pathways, positions it as a valuable tool in both therapeutic development and crop protection. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.